Cas no 1479186-38-3 (1-(Naphthalene-1-carbonyl)azetidin-3-ol)

• Product Name: 1-(Naphthalene-1-carbonyl)azetidin-3-ol
• CAS No: 1479186-38-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 5049830
• Update Time: 2025-11-05

1-(Naphthalene-1-carbonyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalene-1-carbonyl)azetidin-3-ol
• (3-hydroxyazetidin-1-yl)-naphthalen-1-ylmethanone
• 1-(Naphthalene-1-carbonyl)azetidin-3-ol

• Inchi： 1S/C14H13NO2/c16-11-8-15(9-11)14(17)13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11,16H,8-9H2
• InChI Key： HTGSJLLRLOMJSJ-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2=CC=CC3C=CC=CC2=3)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 1-(Naphthalene-1-carbonyl)azetidin-3-ol

1-(Naphthalene-1-carbonyl)azetidin-3-ol: A Comprehensive Overview

1-(Naphthalene-1-carbonyl)azetidin-3-ol, also identified by its CAS No. 1479186-38-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a naphthalene moiety with an azetidine ring, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and utility.

The synthesis of 1-(Naphthalene-1-carbonyl)azetidin-3-ol typically involves multi-step reactions, often leveraging the principles of convergent synthesis. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to construct the azetidine ring system. The integration of naphthalene, a polycyclic aromatic hydrocarbon, into the molecule enhances its photophysical properties, making it a promising candidate for applications in optoelectronics and sensors.

Recent studies have explored the biological activity of 1-(Naphthalene-1-carbonyl)azetidin-3-ol, particularly its potential as a modulator of cellular signaling pathways. Preclinical data suggest that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which could be harnessed for therapeutic interventions in neurodegenerative diseases and inflammatory conditions. Moreover, its ability to act as a ligand for nuclear receptors has opened new avenues for endocrine-disrupting chemical research.

The structural versatility of CAS No. 1479186-38-3 allows for extensive functionalization, enabling the creation of derivative compounds with enhanced bioavailability and efficacy. For instance, the introduction of hydroxyl groups or other substituents can modulate the molecule's solubility and pharmacokinetic profiles. These modifications are critical for optimizing drug delivery systems and improving therapeutic outcomes.

From an environmental perspective, the degradation pathways of 1-(Naphthalene-1-carbonyl)azetidin-3-ol have been studied to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, albeit at varying rates depending on environmental factors such as pH and temperature. These findings are essential for evaluating its safety in industrial and agricultural applications.

In conclusion, CAS No. 1479186-38-3, or 1-(Naphthalene-1-carbonyl)azetidin-3-ol, stands as a testament to the intricate interplay between synthetic chemistry and biological systems. Its diverse applications, coupled with ongoing research into its properties, underscore its importance in advancing both scientific understanding and practical innovations across multiple disciplines.